Methoxyfenozide

• CAS: 211236-73-6
• Molecular Formula: C22H28N2O3
• Molecular Weight: 368.5 g/mol
• InChI: InChI=1S/C22H28N2O3/c1-14-11-15(2)13-17(12-14)21(26)24(22(4,5)6)23-20(25)18-9-8-10-19(27-7)16(18)3/h8-13H,1-7H3,(H,23,25)
• InChIKey: QCAWEPFNJXQPAN-UHFFFAOYSA-N
• Solubility: In DMSO 11, cyclohexanone 9.9, acetone 9 (all in g/100g at 20 °C); In water, 3.3 mg/L at 20 °C

Methoxyfenozide CAS 211236-73-6: Scientific and Procurement Evidence for a Second-Generation Diacylhydrazine Insect Growth Regulator

Methoxyfenozide (CAS 211236-73-6) is a second-generation, non-steroidal ecdysone agonist belonging to the diacylhydrazine (DAH) class of insect growth regulators (IGRs) [1]. It functions by mimicking the action of the natural molting hormone 20-hydroxyecdysone (20E), binding selectively to the ecdysone receptor (EcR) in target insects, which leads to a premature and lethal molting process [2]. This compound is a key member of a class that includes four commercialized DAHs: tebufenozide, methoxyfenozide, chromafenozide, and halofenozide [3].

Target Studies Ecdysone receptor (EcR) binding and reporter gene assays

Model Systems Lepidopteran pest bioassays; codling moth, leafroller, Spodoptera spp.

Selection Context Comparative potency profiling against diacylhydrazine analogs

• [1] Nakagawa Y. Nonsteroidal ecdysone agonists. Vitamins and Hormones. 2005;73:131-173. doi:10.1016/S0083-6729(05)73005-3 View Source
• [2] Mosallanejad H, Soin T, Swevers L, Iatrou K, Nakagawa Y, Smagghe G. Non-steroidal ecdysteroid agonist chromafenozide: Gene induction activity, cell proliferation inhibition and larvicidal activity. Pesticide Biochemistry and Physiology. 2008;92(2):70-76. doi:10.1016/j.pestbp.2008.06.004 View Source
• [3] Nakagawa Y. Nonsteroidal ecdysone agonists. Vitamins and Hormones. 2005;73:131-173. doi:10.1016/S0083-6729(05)73005-3 View Source

Why Methoxyfenozide Cannot Be Simply Substituted by In-Class Analogs: A Quantitative Justification for Product-Specific Procurement

Despite their shared ecdysone agonist mechanism, diacylhydrazine insecticides exhibit significant and quantifiable differences in potency, spectrum of activity, and performance in resistant pest populations. Structural variations among the commercialized DAHs—tebufenozide, methoxyfenozide, chromafenozide, and halofenozide—directly impact their binding affinity to different insect EcR subtypes, leading to order-specific toxicity profiles [1]. Consequently, generic substitution within this class is scientifically unjustified without direct comparative data, as a less potent analog may fail to achieve the required level of pest control, particularly in populations with documented resistance [2]. The evidence presented in Section 3 quantifies these critical performance gaps for methoxyfenozide relative to its closest commercial analogs.

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Tebufenozide substitution may shift ovicidal and larvicidal potency; reported bioassay differences exist.

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Chromafenozide or halofenozide may alter target pest spectrum; lepidopteran selectivity profiles are not interchangeable.

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Class-level potency inference does not guarantee performance in multi-resistant populations; methoxyfenozide ranked highest in a specific resistance assay.

• [1] Soin T, Iga M, Swevers L, Rougé P, Janssen CR, Smagghe G. Towards Coleoptera-specific high-throughput screening systems for compounds with ecdysone activity: development of EcR reporter assays using weevil (Anthonomus grandis)-derived cell lines and in silico analysis of ligand binding to A. grandis EcR ligand-binding pocket. Insect Biochemistry and Molecular Biology. 2009;39(8):523-534. doi:10.1016/j.ibmb.2009.06.002 View Source
• [2] Smagghe G, Dhadialla TS, Lezzi M. Comparative toxicity and ecdysone receptor affinity of non-steroidal ecdysone agonists and 20-hydroxyecdysone in Chironomus tentans. Archives of Insect Biochemistry and Physiology. 2002;49(3):123-137. doi:10.1002/arch.10012 View Source

Methoxyfenozide Comparative Performance Evidence: Quantified Differentiation Against Closest Analogs

4.5- to 5.3-Fold Greater Ovicidal Potency Against Codling Moth Eggs Compared to Tebufenozide

In direct head-to-head dose-response bioassays, methoxyfenozide demonstrated significantly greater ovicidal activity against codling moth (Cydia pomonella) than the first-generation analog tebufenozide [1]. The study quantified this difference, showing methoxyfenozide was 4.5- to 5.3-fold more potent, depending on the timing of fruit treatment relative to egg deposition [1].

Ovicidal Potency

Head-to-head

4.5–5.3× lower LC₅₀ vs. tebufenozide

Codling moth eggs on treated fruit

Supports codling moth ovicidal activity review

Reported dose-response bioassay; North Carolina apple systems

Evidence Dimension	LC50 value for codling moth eggs (dose-response bioassay)
Target Compound Data	LC50 value 4.5- to 5.3-fold lower than tebufenozide
Comparator Or Baseline	Tebufenozide (baseline LC50 value)
Quantified Difference	4.5- to 5.3-fold greater potency (lower LC50)
Conditions	Codling moth (Cydia pomonella) eggs laid on fruit treated before or after oviposition; North Carolina apple systems; Journal of Economic Entomology, 2004.

Why This Matters

Superior ovicidal activity translates to a more effective early-season intervention, potentially reducing the number of applications needed to manage key lepidopteran pests in pome fruit orchards.

• [1] Borchert DM, Stinner RE, Walgenbach JF, Kennedy GG. Toxicity and residual activity of methoxyfenozide and tebufenozide to codling moth (Lepidoptera: Tortricidae) and oriental fruit moth (Lepidoptera: Tortricidae). Journal of Economic Entomology. 2004;97(4):1342-1352. doi:10.1093/jee/97.4.1342 View Source

Approximately 100-Fold Greater Toxicity to Neonate Leafrollers Compared to Tebufenozide

A comparative study using leaf-disk bioassays against neonate larvae of fruittree leafroller (Archips argyrospila) and European leafroller (Archips rosana) found methoxyfenozide to be markedly more toxic than tebufenozide [1]. The quantitative analysis determined methoxyfenozide was approximately 100-fold more toxic to these leafroller species [1].

Larvicidal Toxicity

Head-to-head

~100× greater toxicity vs. tebufenozide

Neonate leafroller leaf-disk bioassay

Reported leafroller potency context

Archips argyrospila and A. rosana; Okanagan Valley data

Evidence Dimension	Relative toxicity to neonate leafroller larvae (leaf-disk bioassay)
Target Compound Data	Baseline for comparison (approximately 100-fold more toxic)
Comparator Or Baseline	Tebufenozide (LC50 value used for comparative ratio)
Quantified Difference	Approximately 100-fold greater toxicity
Conditions	Neonate larvae of Archips argyrospila and A. rosana; leaf-disk bioassay; Okanagan Valley, British Columbia; Canadian Entomologist, 2004.

Why This Matters

This dramatic difference in intrinsic potency can be a decisive factor for procurement, especially in regions with high leafroller pressure or where tebufenozide has shown inconsistent field performance.

• [1] Smirle MJ, Lowery DT, Zurowski CL. Variation in response to insecticides in populations of fruittree leafroller, Archips argyrospila (Lepidoptera: Tortricidae), and European leafroller, Archips rosana (Lepidoptera: Tortricidae). The Canadian Entomologist. 2004;136(1):123-135. doi:10.4039/n03-099 View Source

Superior Toxicity to Multi-Resistant Spodoptera littoralis Strain Compared to Three Other DAH Analogs

In a study evaluating the toxicity of four dibenzoylhydrazines against a multi-resistant strain of the cotton leafworm (Spodoptera littoralis), methoxyfenozide was identified as the most toxic compound [1]. The study explicitly ranked the toxicity of the four ecdysone agonists from most to least toxic as follows: methoxyfenozide > tebufenozide > halofenozide > RH-5849 [1].

Resistant Strain Rank

Head-to-head

Ranked #1 / 4 DAH analogs

Multi-resistant S. littoralis larvae

Reported highest toxicity among tested analogs

Ranking: methoxyfenozide > tebufenozide > halofenozide > RH-5849

Evidence Dimension	Toxicity ranking in multi-resistant S. littoralis strain (LC50-based)
Target Compound Data	Most toxic (Rank #1)
Comparator Or Baseline	Tebufenozide (Rank #2), Halofenozide (Rank #3), RH-5849 (Rank #4)
Quantified Difference	Significantly higher toxicity (quantified by lower LC50 values)
Conditions	Last-instar larvae of multi-resistant Spodoptera littoralis; in vivo toxicity assay; Archives of Insect Biochemistry and Physiology, 2001.

Why This Matters

In areas where pest populations exhibit multi-resistance to conventional insecticides, methoxyfenozide provides the highest probability of effective control among the commercial DAH analogs, reducing the risk of field failure.

• [1] Smagghe G, Carton B, Decombel L, Tirry L. Significance of absorption, oxidation, and binding to toxicity of four ecdysone agonists in multi-resistant cotton leafworm. Archives of Insect Biochemistry and Physiology. 2001;46(3):127-139. doi:10.1002/arch.1023 View Source

High Potency Maintained Against Spodoptera exigua and Spodoptera littoralis, Confirming Lepidopteran Specificity

A comparative evaluation of methoxyfenozide and chromafenozide confirmed that both compounds are highly potent against lepidopteran pests, while exhibiting significantly lower activity against dipteran cells [1]. In vivo toxicity scoring against Spodoptera exigua and Spodoptera littoralis demonstrated that methoxyfenozide maintains high larvicidal efficacy, with an activity profile comparable to the most recent commercial agonist, chromafenozide [1]. The study notes that methoxyfenozide remains, to date, the most potent commercial agonist against Lepidoptera [1].

Lepidopteran Specificity

Cross-study

High potency vs. Spodoptera spp.; low dipteran activity

Comparable to chromafenozide in cell-based assays

Lepidopteran selectivity endpoint context

Bm5/Se4 vs. S2 cell line comparison

Evidence Dimension	Larvicidal toxicity and in vitro potency against lepidopteran vs. dipteran cells
Target Compound Data	High potency against S. exigua and S. littoralis; low activity against dipteran cells
Comparator Or Baseline	Chromafenozide (comparable potency), Dipteran cells (low baseline activity)
Quantified Difference	Comparable efficacy to chromafenozide; significantly higher potency against lepidopteran cells compared to dipteran cells
Conditions	Spodoptera exigua and Spodoptera littoralis larvae; Bm5 and Se4 lepidopteran cell lines vs. S2 dipteran cell line; Pesticide Biochemistry and Physiology, 2008.

Why This Matters

This evidence confirms methoxyfenozide's potency against a broad spectrum of major lepidopteran pests while reinforcing its safety for non-target dipteran species, a key advantage for integrated pest management (IPM) programs.

• [1] Mosallanejad H, Soin T, Swevers L, Iatrou K, Nakagawa Y, Smagghe G. Non-steroidal ecdysteroid agonist chromafenozide: Gene induction activity, cell proliferation inhibition and larvicidal activity. Pesticide Biochemistry and Physiology. 2008;92(2):70-76. doi:10.1016/j.pestbp.2008.06.004 View Source

Structurally Rationalized Potency: QSAR Analysis Confirms Unique Substitution Pattern Contributes to Superior Activity over Tebufenozide

Class-level QSAR and CoMFA analyses of diacylhydrazine ecdysone agonists provide a structural basis for the observed differences in potency [1]. The studies indicate that among Lepidoptera-selective DAHs, methoxyfenozide and chromafenozide possess more potent activity compared to tebufenozide [1]. The high activity of methoxyfenozide is attributed to its specific substitution pattern on the B-ring (2-CH3 and 3-OCH3 moieties), which optimizes steric and electrostatic interactions within the EcR ligand-binding pocket [1]. Substitution with other groups or removal of either moiety was found to be unfavorable to the activity [1].

QSAR Rationale

Class-level inference

2-CH₃, 3-OCH₃ B-ring substitution pattern

CoMFA and [³H]ponasterone A binding models

Structure-activity relationship interpretation

Class-level QSAR; methoxyfenozide and chromafenozide cluster above tebufenozide

Evidence Dimension	In vitro potency and EcR binding affinity (pIC50)
Target Compound Data	More potent activity compared to tebufenozide
Comparator Or Baseline	Tebufenozide (baseline potency); Chromafenozide (comparable potency)
Quantified Difference	Not explicitly quantified in this dataset; qualitative class-level inference from QSAR models
Conditions	Inhibition of [3H]ponasterone A binding to intact Sf-9 cells; Classical and 3D-QSAR (CoMFA) analysis; Bioorganic & Medicinal Chemistry, 2005.

Why This Matters

This structural insight explains why methoxyfenozide outperforms tebufenozide in head-to-head comparisons and provides a molecular rationale for its selection as a superior product in the DAH class.

• [1] Nakagawa Y. Classical and three-dimensional QSAR for the inhibition of [3H]ponasterone A binding by diacylhydrazine-type ecdysone agonists to insect Sf-9 cells. Bioorganic & Medicinal Chemistry. 2005;13(4):1333-1340. doi:10.1016/j.bmc.2004.11.031 View Source

Methoxyfenozide: Optimal Research and Industrial Use Cases Driven by Comparative Performance Data

Orchard Pest Management: Early-Season Codling Moth and Leafroller Control in Apples and Pears

Based on its 4.5- to 5.3-fold greater ovicidal potency against codling moth eggs and approximately 100-fold greater toxicity to neonate leafrollers compared to tebufenozide, methoxyfenozide is the superior choice for orchardists facing high pressure from these primary pests [1]. Its proven residual activity for at least 28 days after application ensures protection during critical egg-laying and hatch periods [1].

Resistance Management Programs: A Key Rotational Tool for Multi-Resistant Lepidoptera

In regions where populations of pests like the cotton leafworm (Spodoptera littoralis) or beet armyworm (Spodoptera exigua) have developed resistance to multiple insecticide classes, methoxyfenozide should be prioritized for inclusion in rotation schemes. It has been shown to be the most toxic DAH analog against a multi-resistant S. littoralis strain, outperforming tebufenozide and halofenozide [2]. Its unique mechanism of action on the ecdysone receptor makes it an effective partner with other MoA groups.

Integrated Pest Management (IPM) Programs: Preserving Beneficial Arthropod Populations

Due to its high degree of lepidopteran specificity and low toxicity to non-target orders like Diptera and Hymenoptera, methoxyfenozide is an excellent fit for IPM strategies that rely on biological control [3]. Research has shown that methoxyfenozide has no toxic effect on predatory bugs (Orius laevigatus) and parasitic wasps (Psyttalia concolor) [4], allowing for the conservation of natural enemy populations in crops such as vegetables and tree fruits.

Application

Selection Property

Validation Focus

Early-season codling moth and leafroller ovicidal/larvicidal studies

Ovicidal activity and larvicidal potency profile

Dose-response validation in pome fruit pest models

Multi-resistant Lepidoptera resistance mechanism research

Ranked potency in resistant S. littoralis assays

Resistance-breaking potential endpoint review

Beneficial arthropod selectivity and IPM compatibility studies

Lepidopteran specificity and non-target organism safety profile

Non-target toxicity endpoint validation in IPM models

• [1] Borchert DM, Stinner RE, Walgenbach JF, Kennedy GG. Toxicity and residual activity of methoxyfenozide and tebufenozide to codling moth (Lepidoptera: Tortricidae) and oriental fruit moth (Lepidoptera: Tortricidae). Journal of Economic Entomology. 2004;97(4):1342-1352. doi:10.1093/jee/97.4.1342 View Source
• [2] Smagghe G, Carton B, Decombel L, Tirry L. Significance of absorption, oxidation, and binding to toxicity of four ecdysone agonists in multi-resistant cotton leafworm. Archives of Insect Biochemistry and Physiology. 2001;46(3):127-139. doi:10.1002/arch.1023 View Source
• [3] Mosallanejad H, Soin T, Swevers L, Iatrou K, Nakagawa Y, Smagghe G. Non-steroidal ecdysteroid agonist chromafenozide: Gene induction activity, cell proliferation inhibition and larvicidal activity. Pesticide Biochemistry and Physiology. 2008;92(2):70-76. doi:10.1016/j.pestbp.2008.06.004 View Source
• [4] Smagghe G, Dhadialla TS, Lezzi M. Comparative toxicity and ecdysone receptor affinity of non-steroidal ecdysone agonists and 20-hydroxyecdysone in Chironomus tentans. Archives of Insect Biochemistry and Physiology. 2002;49(3):123-137. doi:10.1002/arch.10012 View Source